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Vendor Comparison at a Glance

The following table summarizes the technical information for phosphoramidon disodium as provided by

several biochemical suppliers.

Vendor
Catalog
Number /
Reference

Purity
Reported Biological
Activity (IC50)

Solubility
Storage
Conditions

Selleckchem [1] S738201 99.86% ECE: 3.5 µM; NEP:
0.034 µM; ACE: 78 µM

[1]

DMSO:
100

mg/mL;
Water: 100

mg/mL [1]

Not
specified

MedChemExpress
(MCE) [2]

N/A Not

specified

Thermolysin: 0.4

µg/mL; ECE: 3.5 µM;
NEP: 0.034 µM; ACE:

78 µM [2]

DMSO:

100
mg/mL;

Water:
≥140

mg/mL [2]

4°C, sealed,

dry [2]
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Vendor
Catalog
Number /
Reference

Purity
Reported Biological
Activity (IC50)

Solubility
Storage
Conditions

Sigma-Aldrich
(Calbiochem) [3]

525276 Not
specified

Inhibits big endothelin-1
to endothelin

conversion: 4.6 µM [3]

DMSO: 10
mg/mL;

Water:
soluble [3]

2-8°C,
desiccated,

protect from
light [3]

R&D Systems [4] 6333 ≥95% Neutral endopeptidase
(Neprilysin) and ECE

inhibitor [4]

Water: 100
mM [4]

-20°C [4]

ISCA
Biochemicals [5]

PI-130 ≥97%

(HPLC)

Metalloendopeptidase

inhibitor; Potent
inhibitor of thermolysin

[5]

Water: 50

mg/mL [5]

Frozen,

desiccated,
in the dark

[5]

Lifeasible [6] ALK-0421 99.83% Thermolysin: 0.4

µg/mL; ECE: 3.5 µM;
NEP: 0.034 µM; ACE:

78 µM [6]

DMSO:

100
mg/mL;

Water: 100
mg/mL [6]

4°C, sealed,

away from
moisture [6]

Mechanism of Action and Experimental Applications

Phosphoramidon disodium is a naturally occurring metalloprotease inhibitor originally isolated from

Streptomyces tanashiensis [5] [7]. It acts as a potent and specific inhibitor of several zinc metalloproteases.

Primary Targets: Its main enzymatic targets include thermolysin, neutral endopeptidase (NEP;
neprilysin), and endothelin-converting enzyme (ECE) [1] [4] [2]. The inhibitor functions by acting
as a transition-state analog, mimicking the tetrahedral intermediate of peptide hydrolysis [7].

Research Applications: It is widely used as a biochemical tool to study processes like amyloid-β
peptide degradation and clearance in Alzheimer's disease research, and the endothelin system in

cardiovascular function [1] [4].

The diagram below illustrates the primary signaling pathways and biological processes that

phosphoramidon disodium impacts through its inhibition of key enzymes.
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Experimental Protocols from Literature

The search results reference several experimental methodologies that utilize phosphoramidon disodium.

Here are detailed protocols based on the cited literature.

In Vitro Inhibition Assay

This protocol is adapted from studies on endothelin-converting enzyme (ECE) activity [2] [6].

Objective: To measure the dose-dependent inhibition of ECE by phosphoramidon.

Materials: Solubilized rabbit lung membranes (as a source of ECE), big endothelin-1 (the substrate),
and phosphoramidon disodium.
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Preparation: Prepare a stock solution of phosphoramidon in water at 100 mg/mL, then dilute to a

working concentration in an appropriate assay buffer [1] [2].
Procedure:

Pre-incubate the enzyme source (membranes) with varying concentrations of
phosphoramidon (e.g., 1-500 µM) for 30 minutes.

Initiate the reaction by adding the substrate, big endothelin-1.
After a set incubation period, stop the reaction.

Quantify the conversion of big endothelin-1 to endothelin-1, typically using a method like HPLC
or immunoassay.

Expected Outcome: Phosphoramidon inhibits ECE activity in a dose-dependent manner, allowing
for the calculation of an IC50 value [2].

In Vivo Efficacy Study

This protocol is based on research investigating the effect of phosphoramidon on the pressor response to

big endothelin-1 in rats [2] [6].

Objective: To assess the ability of phosphoramidon to block the hypertensive effect of big
endothelin-1 in vivo.

Animal Model: Male Sprague-Dawley rats.
Formulation: For intravenous administration, phosphoramidon can be formulated in a solution of

5% DMSO, 40% PEG300, 5% Tween-80, and 50% distilled water to achieve a clear solution with a
concentration of ~5 mg/mL [1].

Dosage and Administration:
Administer phosphoramidon via intravenous injection at a dose of 0.25 mg/kg per minute [2]

[6].
Alternatively, a single intravenous dose in the range of 1-30 mg/kg has been used to block

pressor activity [2].
Measurement: Monitor arterial blood pressure. The expected result is a significant suppression of the

hypertensive effect normally induced by big endothelin-1 [2].

Guidance for Your Quality Assessment

Since the available data comes from vendor-provided specifications, a rigorous quality assessment requires

additional steps.
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Request Batch-Specific Documentation: Always ask vendors for the Certificate of Analysis (CoA)
for the specific batch you intend to purchase. The CoA provides verified data on purity, identity (via
mass spectrometry or NMR), and water content, which is crucial for accurate molarity calculations [3]

[4].
Perform Your Own Validation: For critical applications, consider running a simple validation assay in

your own lab. A standard thermolysin inhibition assay can be an effective way to compare the
functional potency of the product from different vendors against the reported IC50 values.

Consider Stability: The product is often described as hygroscopic and should be stored desiccated,
frozen, and protected from light [3] [5]. Vendors that provide this stability information, like Sigma-

Aldrich and ISCA Biochemicals, may offer more reliable product handling guidance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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